Cas no 137829-79-9 (Pyrromethene 597)

• Product Name: Pyrromethene 597
• CAS No: 137829-79-9
• MF: C₂₂H₃₃BF₂N₂
• MW: 374.3186
• MDL: MFCD09753047
• CID: 901970
• PubChem ID: 253662067
• Update Time: 2025-11-01

Pyrromethene 597 Chemical and Physical Properties

Names and Identifiers

• 2,6-DI-TERT-BUTYL-1,3,5,7-PENTAMETHYLPYRROMETHENEDIFLUOROBORATE COMPLEX
• [[(4-tert-Butyl-3,5-dimethyl-1H-pyrrol-2-yl)(4-tert-butyl-3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]methane](difluoroborane)
• 2,6-DI-TERT-BUTYL-1,3,5,7,8-PENTAMETHYLPYRROMETHENEDIFLUOROBORATE COMPLEX
• Boron,[4-(1,1-dimethylethyl)-2-[1-[4-(1,1-dimethylethyl)-3,5-dimethyl-2H-pyrrol-2-ylidene]ethyl]-3,5-dimethyl-1H-pyrrolato-N1,N2]difluoro-
• PM 570
• PM 596
• PM 597
• Pyrromethene 570
• Pyrromethene 596
• Pyrromethene 597
• B4400
• 5,11-Ditert-butyl-2,2-difluoro-4,6,8,10,12-pentamethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7
• MFCD09753047
• 5,11-Ditert-butyl-2,2-difluoro-4,6,8,10,12-pentamethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
• 137829-79-9
• 5,11-di-tert-butyl-2,2-difluoro-4,6,8,10,12-pentamethyl-1??,3-diaza-2-boratricyclo[7.3.0.0(3),?]dodeca-1(12),4,6,8,10-pentaen-1-ylium-2-uide
• 2,8-Di-tert-butyl-5,5-difluoro-1,3,7,9,10-pentamethyl-5H-4l4,5l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinine
• Difluoro(4-(1,1-dimethylethyl)-2-{1-[4-(1,1-dimethylethyl)-3,5-dimethyl-2H-pyrrol-2-ylidene-N]ethyl}-3,5-dimethyl-1H-pyrrol-2-ylidene-N]ethyl}-3,5-dimethyl-1H-pyrrolato-N)boron
• D89077
• SCHEMBL14356084
• [[(4-tert-Butyl-3,5-dimethyl-1H-pyrrol-2-yl)(4-tert-butyl-
• DA-57277
• 3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]methane]

• MDL： MFCD09753047
• Inchi： 1S/C22H33BF2N2/c1-12-17(21(6,7)8)15(4)26-19(12)14(3)20-13(2)18(22(9,10)11)16(5)27(20)23(26,24)25/h1-11H3
• InChI Key： SEHGNHOGQDPQRC-UHFFFAOYSA-N
• SMILES： F[B-]1([N+]2=C(C([H])([H])[H])C(=C(C([H])([H])[H])C2=C(C([H])([H])[H])C2=C(C([H])([H])[H])C(=C(C([H])([H])[H])N21)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])F

Computed Properties

• Exact Mass: 374.2704856g/mol
• Monoisotopic Mass: 374.2704856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Melting Point: 256-261 °C
• λmax: 527(CH2Cl2)(lit.)

Pyrromethene 597 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on Pyrromethene 597

Recent Advances in Pyrromethene 597 (CAS 137829-79-9) Research: A Comprehensive Review

Pyrromethene 597 (CAS 137829-79-9) is a highly efficient laser dye belonging to the pyrromethene family, known for its exceptional photophysical properties, including high fluorescence quantum yield and photostability. Recent studies have highlighted its potential applications in biomedical imaging, photodynamic therapy, and as a fluorescent probe in biochemical assays. This research briefing synthesizes the latest findings on Pyrromethene 597, focusing on its chemical properties, mechanisms of action, and emerging applications in the chemical, biological, and pharmaceutical fields.

One of the most significant advancements in the study of Pyrromethene 597 is its application in photodynamic therapy (PDT). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Pyrromethene 597, when conjugated with specific targeting moieties, exhibits enhanced selectivity and efficacy in destroying cancer cells under laser irradiation. The study utilized in vitro and in vivo models to validate its low dark toxicity and high phototoxic index, making it a promising candidate for next-generation PDT agents. The researchers also noted that the compound's stability in physiological conditions significantly reduces off-target effects, a common limitation in current PDT dyes.

In addition to its therapeutic potential, Pyrromethene 597 has been explored as a fluorescent marker in high-resolution imaging techniques. A recent publication in Analytical Chemistry detailed its use in super-resolution microscopy, where its bright and stable emission enabled prolonged imaging sessions without significant photobleaching. The study compared Pyrromethene 597 with other commercial dyes and found it superior in terms of signal-to-noise ratio and compatibility with various buffer systems. These attributes make it particularly valuable for tracking dynamic biological processes, such as protein-protein interactions and intracellular trafficking.

From a chemical perspective, the synthesis and modification of Pyrromethene 597 have also seen notable progress. Researchers have developed novel derivatives by introducing functional groups at specific positions on the pyrromethene core, as reported in a 2022 article in Organic & Biomolecular Chemistry. These modifications have led to improved solubility in aqueous media and tunable emission wavelengths, broadening the scope of its applications. Computational studies accompanying these synthetic efforts provided insights into the structure-activity relationships, guiding the design of next-generation pyrromethene-based dyes.

Despite these promising developments, challenges remain in the widespread adoption of Pyrromethene 597. Issues such as batch-to-batch variability in synthesis and the need for optimized formulations for specific applications are areas requiring further investigation. Ongoing research aims to address these limitations through advanced purification techniques and the development of standardized protocols. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of Pyrromethene 597 from laboratory research to clinical and industrial use.

In conclusion, Pyrromethene 597 (CAS 137829-79-9) continues to be a molecule of significant interest in the chemical, biological, and pharmaceutical sciences. Its unique photophysical properties, coupled with recent advancements in its application and synthesis, position it as a versatile tool for both therapeutic and diagnostic purposes. Future research should focus on overcoming existing challenges and exploring novel applications to fully realize its potential in advancing human health and scientific discovery.